Cas no 888720-52-3 (4-chloro-5-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4-chloro-5-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine
• CAS No: 888720-52-3
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• MDL: MFCD11519386
• CID: 714214
• Update Time: 2025-04-19

4-chloro-5-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-isopropylpyrrolo[2,1-f][1,2,4]triazine
• 4-CHLORO-5-ISOPROPYLPYRROLO[1,2-F][1,2,4]TRIAZINE
• 4-chloro-5-propan-2-ylpyrrolo[2,1-f][1,2,4]triazine
• Pyrrolo[2,1-f][1,2,4]triazine,4-chloro-5-(1-methylethyl)-
• 4-Chloro-5-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine
• PubChem14737
• QDBLQKDCZMHEPJ-UHFFFAOYSA-N
• FCH894422
• 4651AC
• AX8159062
• 4-chloro-5-(propan-2-yl)pyrrolo[2,1-f][1,2,4]triazine

• MDL： MFCD11519386
• Inchi： 1S/C9H10ClN3/c1-6(2)7-3-4-13-8(7)9(10)11-5-12-13/h3-6H,1-2H3
• InChI Key： QDBLQKDCZMHEPJ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN2N=CN=1)C(C)C

Computed Properties

• Exact Mass: 195.05600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 30.2

Experimental Properties

• PSA: 30.19000
• LogP: 2.50610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines